Cas no 374064-02-5 (5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid)

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyridine and pyrazole ring system with a carboxylic acid functional group. This structure imparts versatile reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. The pyridine moiety enhances binding affinity in coordination chemistry, while the pyrazole core contributes to its potential as a pharmacophore in drug discovery. The carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, or metal complexes. Its well-defined heterocyclic framework is advantageous for designing ligands, catalysts, or bioactive molecules, particularly in targeting enzyme inhibition or metal-organic frameworks. Suitable for research applications requiring precise molecular scaffolds.
5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid structure
374064-02-5 structure
Product Name:5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid
CAS No:374064-02-5
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD06245341
CID:67896
PubChem ID:665156
Update Time:2025-06-07

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 5-(2-pyridinyl)-
    • 3-pyridin-2-yl-1H-pyrazole-5-carboxylic acid
    • 5-Pyridin-2-yl-2H-pyrazole-3-carboxylic acid
    • 5-Pyridin-2-yl-2H-pyrazole-3-carboxylic acidhydrochloride
    • 3-(2-Pyridinyl)-1H-pyrazole-5-carboxylic acid
    • 5-(2-pyridinyl)-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
    • 5-(2-Pyridyl)-3-pyrazolecarboxylic Acid
    • 5-(Pyridin-2-yl)-1H-pyrazole-3-carboxylicacid
    • 3-(pyridine-2-yl)-1H-pyrazole-5-carboxylic acid
    • F1727-0247
    • AKOS000148205
    • AM20070137
    • PS-8413
    • BB 0259299
    • MLS000039592
    • ODK
    • SMR000035087
    • EN300-186693
    • SY004181
    • 5-(2-PYRIDINYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • BB 0310253
    • 5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
    • 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid
    • MFCD06245341
    • 5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid, AldrichCPR
    • SCHEMBL1528412
    • HMS2421F07
    • Q27464098
    • BDBM50329856
    • SJBWHTBPIJXUFP-UHFFFAOYSA-N
    • CCG-122392
    • CHEMBL1234945
    • 5-Pyridin-2-yl-1H-pyrazole-3-carboxylicacid
    • FT-0647087
    • AKOS000302965
    • Z57683716
    • 374064-02-5
    • AB21564
    • MFCD05170030
    • DTXSID70349832
    • J-517935
    • CS-0019168
    • 1106669-60-6
    • DB-293497
    • STK741341
    • DB-014539
    • BBL008307
    • MDL： MFCD06245341
    • Inchi： 1S/C9H7N3O2/c13-9(14)8-5-7(11-12-8)6-3-1-2-4-10-6/h1-5H,(H,11,12)(H,13,14)
    • InChI Key： SJBWHTBPIJXUFP-UHFFFAOYSA-N
    • SMILES： OC(C1=CC(C2C=CC=CN=2)=NN1)=O

Computed Properties

  • Exact Mass: 189.05400
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.432
  • Boiling Point: 525.8°C at 760 mmHg
  • Flash Point: 271.8℃
  • Refractive Index: 1.697
  • PSA: 78.87000
  • LogP: 1.16990

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Security Information

  • Hazard Statement： H319
  • Hazard Category Code： 36-22
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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